N-[2-hydroxy-3-(1-piperidinyl)propyl]-N-phenylbenzenesulfonamide

• IUPAC Name: N-(2-hydroxy-3-piperidin-1-ylpropyl)-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C20H26N2O3S/c23-19(16-21-14-8-3-9-15-21)17-22(18-10-4-1-5-11-18)26(24,25)20-12-6-2-7-13-20/h1-2,4-7,10-13,19,23H,3,8-9,14-17H2
• InChI Key: KJGSIUVZLDWFEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(CN(C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3)O
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives of N-aryl-hydroxybenzenesulfonamide has been explored through various chemical reactions, including sulfochlorination of phenols followed by amidation processes. This methodological approach underlines the complex chemical synthesis routes involved in creating sulfonamide derivatives, indicating the potential synthesis pathway for N-[2-hydroxy-3-(1-piperidinyl)propyl]-N-phenylbenzenesulfonamide (Shen Jun-ju, 2004).

Molecular Structure Analysis

Structural and spectral analyses of N-phenylbenzenesulfonamide have been conducted, providing insights into the molecular structure through techniques such as FTIR, FT-Raman, UV, NMR spectroscopy, and density functional theory calculations. Such studies reveal the bond lengths, angles, and vibrational frequencies, critical for understanding the molecular structure of sulfonamide derivatives (K. Govindarasu, E. Kavitha, & N. Sundaraganesan, 2014).

Chemical Reactions and Properties

Research into sulfonamide compounds, such as the study of their decomposition and the production of nitrosyl hydride (HNO) from N-hydroxybenzenesulfonamide, provides insights into the chemical reactivity and stability of these molecules. These reactions are significant for understanding the chemical behavior and potential reactivity pathways of N-[2-hydroxy-3-(1-piperidinyl)propyl]-N-phenylbenzenesulfonamide (F. Bonner & Y. Ko, 1992).

Physical Properties Analysis

The physical properties of sulfonamide derivatives, including solubility and crystalline structure, are crucial for their application in various fields. The synthesis and growth of high-quality single crystals of N-phenylbenzenesulfonamide, for instance, highlight the importance of physical property analysis in the development and application of these compounds (K. Govindarasu, E. Kavitha, & N. Sundaraganesan, 2014).

Chemical Properties Analysis

The chemical properties of sulfonamide derivatives, such as their inhibition activity against various enzymes and their potential as anticancer agents, have been a significant area of research. Studies on the synthesis and biochemical evaluation of N-substituted derivatives of acetamide, for instance, provide valuable information on the enzyme inhibition properties of these compounds, which can be extrapolated to understand the chemical properties of N-[2-hydroxy-3-(1-piperidinyl)propyl]-N-phenylbenzenesulfonamide (H. Khalid et al., 2014).

Future Directions

Piperidines and their derivatives continue to be a significant area of research in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an ongoing task of modern organic chemistry. The pharmaceutical applications of synthetic and natural piperidines are also being explored, along with the discovery and biological evaluation of potential drugs containing the piperidine moiety.